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Compound of Interest

Compound Name: Fluorotrimethylsilane

Cat. No.: B1212599

This technical guide provides a comprehensive overview of the key physical properties of
fluorotrimethylsilane ((CHs)sSiF), a volatile organosilicon compound. The information is
tailored for researchers, scientists, and professionals in drug development who utilize silylating
agents and fluorine-containing compounds. This document details its boiling point and density,
outlines the standard experimental methodologies for their determination, and illustrates a
relevant synthetic pathway.

Physical and Chemical Properties

Fluorotrimethylsilane, also known as trimethylsilyl fluoride, is a clear, liquefied gas with a
pungent odor.[1][2] It is recognized for its utility in various chemical and pharmaceutical
applications.[1] The fundamental physical constants of fluorotrimethylsilane are critical for its
handling, storage, and application in experimental settings.

Table 1: Physical Properties of Fluorotrimethylsilane
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Property Value Conditions

At standard atmospheric

Boiling Point 16 °C[3][4][5] oressure (it)
16-18 °C[1]

Density 0.793 g/mL[3][4][6] at 25 °C (lit.)
0.793 g/cm?3[1] at0 °C

Melting Point -74 °C[3][7] (lit.)
Molecular Weight 92.19 g/mol [2]

Flash Point -30 °C (-22 °F)[1] closed cup

Experimental Protocols for Property Determination

The accurate determination of the physical properties of a volatile compound like
fluorotrimethylsilane requires specific experimental techniques designed to handle its high
vapor pressure and low boiling point.

The boiling point is a fundamental property for characterization and purification.[8] For volatile
liquids, several methods are applicable.

a) Simple Distillation Method: This is a common method for determining the boiling point of
volatile liquids.[8][9]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source.
e Procedure:

o Approximately 5 mL of the liquid sample (fluorotrimethylsilane) is placed in the
distillation flask along with boiling chips or a magnetic stir bar to ensure smooth boiling.
[10]

o The apparatus is assembled for simple distillation. The thermometer bulb should be
positioned so that its top is level with the bottom of the side-arm of the distillation flask,
ensuring it accurately measures the temperature of the vapor that is distilling.[10]
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o The liquid is heated gently. As the liquid boils and its vapor travels into the condenser, the
temperature reading on the thermometer is monitored.

o The temperature will stabilize as the vapor continuously bathes the thermometer bulb. This
stable, highest temperature observed during the distillation of the bulk of the material is
recorded as the boiling point.[10]

o ltis crucial to record the ambient barometric pressure, as the boiling point is dependent on
the external pressure.[10][11]

b) Thiele Tube Method: This microscale method is advantageous as it requires a very small
amount of sample (less than 0.5 mL).[10]

o Apparatus: A Thiele tube, mineral oil, thermometer, a small test tube (Durham tube), and a
capillary tube sealed at one end.

e Procedure:

[e]

The Thiele tube is filled with a high-boiling point liquid, such as mineral oil.
o Afew drops of the fluorotrimethylsilane sample are placed into the small test tube.
o A capillary tube is placed inside the test tube with its open end down.[10]

o The test tube assembly is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The entire assembly is placed in the Thiele tube, which is then gently heated.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube. Heating
is continued until a continuous stream of bubbles is observed.

o The heat source is then removed. The liquid will begin to cool, and the bubbling will slow
down. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube.[10]

Due to the volatility of fluorotrimethylsilane, evaporation can introduce significant errors in
density measurements. The following protocol is designed to minimize such errors.
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o Apparatus: A volumetric flask with a stopper (e.g., 10 mL or 25 mL), and an analytical
balance.

e Procedure:

o Aclean, dry volumetric flask with its stopper is accurately weighed on an analytical
balance.[12]

o The flask is filled with fluorotrimethylsilane exactly to the calibration mark. Care must be
taken to perform this step quickly and in a well-ventilated area, preferably a fume hood,
due to the liquid's volatility.[13]

o The flask is immediately stoppered to prevent evaporation.[12][13]
o The filled, stoppered flask is weighed again.

o The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.

o The density is calculated by dividing the mass of the liquid by the known volume of the
flask (Density = Mass / Volume).[12][13]

o The temperature at which the measurement is performed should be recorded, as density
is temperature-dependent.

Synthesis Workflow Visualization

Fluorotrimethylsilane can be synthesized through various methods. One documented method
involves the reaction of a fluoride salt with a chlorosilane precursor. The following diagram
illustrates this experimental workflow.
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Caption: A workflow diagram for the synthesis of Fluorotrimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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